Cas no 17937-06-3 (Sodium: 8-amino-naphthalene-1-carboxylate)

• Product Name: Sodium: 8-amino-naphthalene-1-carboxylate
• CAS No: 17937-06-3
• MF: C₁₁H₁₀NNaO₂
• MW: 211.192373752594
• MDL: MFCD10045840
• CID: 5162233
• PubChem ID: 24283943
• Update Time: 2025-06-10

Sodium: 8-amino-naphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Sodium: 8-amino-naphthalene-1-carboxylate
• 8-amino-naphthalene-1-carboxylate

• MDL： MFCD10045840
• Inchi： 1S/C11H9NO2.Na.H/c12-9-6-2-4-7-3-1-5-8(10(7)9)11(13)14;;/h1-6H,12H2,(H,13,14);;
• InChI Key： XXAGGIBKFGDQIY-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC2=CC=CC(N)=C12)(=O)O.[NaH]

Additional information on Sodium: 8-amino-naphthalene-1-carboxylate

Introduction to Sodium 8-amino-naphthalene-1-carboxylate (CAS No. 17937-06-3)

Sodium 8-amino-naphthalene-1-carboxylate (CAS No. 17937-06-3) is a versatile compound with significant applications in various fields, including chemical synthesis, pharmaceutical research, and analytical chemistry. This compound is characterized by its unique molecular structure, which consists of an amino group and a carboxylate group attached to a naphthalene ring. The combination of these functional groups endows the compound with a range of chemical properties that make it valuable for both academic and industrial purposes.

The molecular formula of Sodium 8-amino-naphthalene-1-carboxylate is C₁₁H₈NNaO₂, and its molecular weight is approximately 215.18 g/mol. The compound is typically supplied as a white to off-white crystalline solid, which is soluble in water and polar organic solvents such as methanol and ethanol. Its solubility properties make it suitable for use in various chemical reactions and analytical techniques.

In the realm of chemical synthesis, Sodium 8-amino-naphthalene-1-carboxylate serves as an important intermediate in the preparation of more complex molecules. The amino group can undergo a variety of reactions, including acylation, alkylation, and coupling reactions, while the carboxylate group can participate in esterification, amidation, and other transformations. These reactions are crucial for the synthesis of pharmaceuticals, dyes, and other fine chemicals.

Recent research has highlighted the potential of Sodium 8-amino-naphthalene-1-carboxylate in pharmaceutical applications. For instance, studies have shown that derivatives of this compound exhibit promising biological activities, such as anti-inflammatory and anti-cancer properties. One notable example is the use of Sodium 8-amino-naphthalene-1-carboxylate as a starting material for the synthesis of naphthoquinone derivatives, which have been found to inhibit the growth of cancer cells by targeting specific signaling pathways.

In addition to its role in drug discovery, Sodium 8-amino-naphthalene-1-carboxylate is also used in analytical chemistry for the development of new analytical methods. Its fluorescent properties make it useful as a fluorescent probe or label in various assays. For example, it can be used to detect trace amounts of metal ions or other analytes in environmental samples or biological fluids. The high sensitivity and selectivity of these methods contribute to their widespread use in environmental monitoring and clinical diagnostics.

The stability and reactivity of Sodium 8-amino-naphthalene-1-carboxylate have been extensively studied to optimize its use in different applications. Researchers have found that the compound is stable under standard laboratory conditions but may degrade when exposed to strong acids or bases. Therefore, proper handling and storage conditions are essential to maintain its integrity and effectiveness.

In conclusion, Sodium 8-amino-naphthalene-1-carboxylate (CAS No. 17937-06-3) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and analytical chemistry. Its unique molecular structure and versatile reactivity make it an invaluable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new properties and applications, the importance of this compound is likely to grow even further.